Cas no 1185108-16-0 (Glutaric Acid-1,5-13C2)

• Product Name: Glutaric Acid-1,5-13C2
• CAS No: 1185108-16-0
• MF: C₅H₈O₄
• MW: 134.099931716919
• CID: 4553066
• PubChem ID: 45039352
• Update Time: 2025-06-23

Glutaric Acid-1,5-13C2 Chemical and Physical Properties

Names and Identifiers

• Glutaric Acid-1,5-13C2
• JFCQEDHGNNZCLN-MQIHXRCWSA-N
• [13C2]-Glutaric Acid
• 1185108-16-0
• Pentanedioic Acid-13C2
• J-003803
• Pentanedioic Acid-13C2; 1,3-Propanedicarboxylic Acid-13C2; 1,5-Pentanedioic Acid-13C2; NSC 9238-13C2;
• (1,5-13C2)pentanedioic acid

• Inchi： 1S/C5H8O4/c6-4(7)2-1-3-5(8)9/h1-3H2,(H,6,7)(H,8,9)/i4+1,5+1
• InChI Key： JFCQEDHGNNZCLN-MQIHXRCWSA-N
• SMILES： O([H])[13C](C([H])([H])C([H])([H])C([H])([H])[13C](=O)O[H])=O

Computed Properties

• Exact Mass: 134.04896840g/mol
• Monoisotopic Mass: 134.04896840g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 97-99°C
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: DMSO, Methanol
• Vapor Pressure: Not available

Glutaric Acid-1,5-13C2 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Glutaric Acid-1,5-13C2

Introduction to Glutaric Acid-1,5-13C2 (CAS No. 1185108-16-0) and Its Applications in Modern Chemical Research

Glutaric Acid-1,5-13C2, identified by the Chemical Abstracts Service Number (CAS No.) 1185108-16-0, is a specialized isotope-labeled compound that has garnered significant attention in the field of biochemical and pharmaceutical research. This compound, featuring a deuterium substitution at the 1 and 5 carbon positions, serves as a valuable tool for metabolic studies, tracer experiments, and the development of isotope-labeled pharmaceuticals. The unique isotopic labeling pattern not only enhances the precision of analytical techniques but also provides insights into metabolic pathways and drug metabolism, making it an indispensable asset in contemporary chemical and biomedical research.

The significance of Glutaric Acid-1,5-13C2 lies in its ability to act as a high-resolution probe in metabolic studies. Isotope-labeled compounds are widely used to trace the fate of molecules within biological systems, allowing researchers to monitor specific pathways with exceptional clarity. In particular, the 13C isotopes provide a non-radioactive alternative to traditional radioactive tracers, offering safety benefits while maintaining high sensitivity. This makes Glutaric Acid-1,5-13C2 an ideal candidate for use in human health studies, where the minimization of radiation exposure is crucial.

Recent advancements in mass spectrometry have further elevated the utility of Glutaric Acid-1,5-13C2. Techniques such as stable isotope labeling combined with mass spectrometry (SILAC) have revolutionized proteomics and metabolomics by enabling precise quantification of biomolecules. The incorporation of 13C labels into glutaric acid allows for the detection and quantification of metabolic intermediates with unparalleled accuracy. This has been particularly beneficial in studying complex metabolic networks, where the ability to differentiate between endogenous and labeled compounds is essential.

In the realm of drug development, Glutaric Acid-1,5-13C2 plays a pivotal role in understanding drug metabolism and pharmacokinetics. By incorporating labeled glutaric acid into drug candidates, researchers can investigate how these compounds are processed within the body. This information is critical for optimizing drug formulations and predicting potential side effects. For instance, studies have shown that isotopically labeled analogs can provide detailed insights into the enzymatic pathways involved in drug degradation, thereby aiding in the design of more effective and safer medications.

The compound’s unique structure also makes it a valuable intermediate in synthetic chemistry. Glutaric acid derivatives are widely used in the synthesis of various bioactive molecules, including amino acids and polyamides. The presence of 13C labels not only aids in tracking synthetic pathways but also enhances the stability of certain intermediates, facilitating more efficient synthetic routes. This has been particularly useful in the development of novel materials and pharmaceuticals where precise control over molecular structure is paramount.

Moreover, Glutaric Acid-1,5-13C2 has found applications in environmental science and industrial processes. Its use as a tracer molecule helps researchers study nutrient cycling and pollutant degradation in ecosystems. In industrial settings, labeled compounds can be employed to monitor chemical reactions and optimize production processes. The ability to track specific atoms through isotopic labeling provides a level of detail that traditional methods cannot match.

The demand for high-purity isotope-labeled compounds like Glutaric Acid-1,5-13C2 continues to grow as research methodologies evolve. Laboratories worldwide rely on such compounds to conduct cutting-edge studies across various disciplines. The precision offered by isotopic labeling not only enhances data quality but also opens new avenues for exploration in fields ranging from biochemistry to materials science. As technology advances, it is expected that applications for Glutaric Acid-1,5-13C2 will expand even further, solidifying its position as a cornerstone of modern chemical research.

In conclusion,Glutaric Acid-1,5-13C2 (CAS No. 1185108-16-0) represents a significant advancement in isotopic labeling technology. Its versatility and precision make it an indispensable tool for researchers seeking to unravel complex biological processes and develop innovative pharmaceuticals. As scientific understanding progresses，the role of this compound will undoubtedly continue to evolve，driving new discoveries and applications across multiple scientific domains.